Cas no 1172591-46-6 (methyl 3-hydroxy-3-(3-methylphenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(3-methylphenyl)propanoate
• CAS No: 1172591-46-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5914765
• PubChem ID: 44221785
• Update Time: 2025-06-08

methyl 3-hydroxy-3-(3-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(3-methylphenyl)propanoate
• EN300-1869978
• 1172591-46-6
• Methyl β-hydroxy-3-methylbenzenepropanoate

• Inchi： 1S/C11H14O3/c1-8-4-3-5-9(6-8)10(12)7-11(13)14-2/h3-6,10,12H,7H2,1-2H3
• InChI Key： XBCOIFQBMKRZED-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(OC)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 319.2±27.0 °C(Predicted)
• pka: 13.34±0.20(Predicted)

Additional information on methyl 3-hydroxy-3-(3-methylphenyl)propanoate

Introduction to Methyl 3-hydroxy-3-(3-methylphenyl)propanoate (CAS No. 1172591-46-6)

Methyl 3-hydroxy-3-(3-methylphenyl)propanoate, identified by its CAS number 1172591-46-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative possesses a unique structural framework that combines a hydroxyl group with a phenyl ring substituted at the third position with a methyl group, making it a promising candidate for various applications in drug development and biochemical studies.

The molecular structure of methyl 3-hydroxy-3-(3-methylphenyl)propanoate consists of a propanoate backbone modified by the presence of both a hydroxyl and an ester functional group. The phenyl ring at the third carbon adds complexity to its interactions with biological systems, potentially influencing its pharmacokinetic properties and biological activity. This compound's unique configuration has garnered attention from researchers exploring novel therapeutic agents and biochemical modulators.

In recent years, the study of such structurally complex molecules has seen significant advancements, particularly in understanding their roles in drug design and synthesis. The presence of both hydroxyl and ester groups in methyl 3-hydroxy-3-(3-methylphenyl)propanoate suggests potential applications in the synthesis of more complex molecules, including pharmaceutical intermediates and bioactive compounds. Researchers have been exploring its reactivity and stability under various conditions, which could provide insights into its utility in synthetic chemistry.

One of the most intriguing aspects of methyl 3-hydroxy-3-(3-methylphenyl)propanoate is its potential biological activity. The combination of a hydroxyl group and a phenyl ring with a methyl substituent can influence how the molecule interacts with biological targets. Studies have begun to investigate its effects on enzymes and receptors, with initial findings suggesting possible applications in treating inflammatory diseases and neurological disorders. The hydroxyl group, in particular, is known to participate in hydrogen bonding, which could enhance binding affinity to biological targets.

The synthesis of methyl 3-hydroxy-3-(3-methylphenyl)propanoate has also been a focus of research, with several methodologies reported in the literature. One common approach involves the esterification of 3-hydroxy-3-(3-methylphenyl)propionic acid using methanol in the presence of an acid catalyst. This method is straightforward and yields high purity products, making it suitable for both laboratory-scale preparations and industrial applications. Additionally, researchers have explored catalytic methods that could improve yield and reduce byproduct formation, further enhancing the efficiency of its synthesis.

Recent advancements in computational chemistry have also contributed to the study of methyl 3-hydroxy-3-(3-methylphenyl)propanoate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying potential binding sites and optimizing molecular properties for better bioactivity. Such computational studies are particularly valuable for understanding the compound's behavior before extensive experimental testing is conducted.

The pharmacological potential of methyl 3-hydroxy-3-(3-methylphenyl)propanoate extends beyond its role as an intermediate in drug synthesis. Preliminary studies have shown that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The hydroxyl group's ability to engage in hydrogen bonding makes it an attractive feature for designing molecules that can interact selectively with biological targets. This specificity is crucial for developing drugs with minimal side effects.

In addition to its pharmacological applications, methyl 3-hydroxy-3-(3-methylphenyl)propanoate has shown promise in material science research. Its unique structural features make it a candidate for developing new polymers or coatings with enhanced properties. For instance, the presence of both hydroxyl and ester groups could facilitate cross-linking reactions, leading to materials with improved durability or biodegradability. Such applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The future direction of research on methyl 3-hydroxy-3-(3-methylphenyl)propanoate is likely to focus on expanding its synthetic methodologies and exploring new applications. Advances in green chemistry principles may lead to more sustainable synthetic routes, reducing environmental impact while maintaining high yields. Furthermore, interdisciplinary approaches combining organic chemistry, biochemistry, and computational science will be essential for unlocking the full potential of this compound.

In conclusion, methyl 3-hydroxy-3-(3-methylphenyl)propanoate (CAS No. 1172591-46-6) is a multifaceted compound with significant implications in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in future scientific advancements.